Cas no 66036-39-3 ((3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one)

• Product Name: (3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one
• CAS No: 66036-39-3
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 1696216
• PubChem ID: 3050259
• Update Time: 2025-04-21

(3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one
• 4-oxa-1-azabicyclo[3.2.0]heptan-7-one, 3-(hydroxymethyl)-, (3R,5S)-
• 3-Hydroxymethyl-4-oxa-1-azabicyclo[3.2.0]heptan-7-one
• C17357
• (3R,5S)-3-hydroxymethyl-4-oxa-1-azabicyclo[3,2,0]heptan-7-one
• CHEMBL140225
• 4-Oxa-1-azabicyclo(3.2.0)heptan-7-one, 3-(hydroxymethyl)-
• SCHEMBL8322973
• Q27154984
• 3-(Hydroxymethyl)-4-oxa-1-azabicyclo(3.2.0)heptan-7-one
• CRVXTEJTLQIKDI-XINAWCOVSA-N
• DTXSID00216245
• (3R, 5S)-3-hydroxymethyl-4-oxa-1-azabicyclo[3,2,0] heptan-7-one
• 2-Hydroxymethylclavam
• 66036-39-3
• CHEBI:81026

• Inchi： 1S/C6H9NO3/c8-3-4-2-7-5(9)1-6(7)10-4/h4,6,8H,1-3H2/t4-,6+/m1/s1
• InChI Key： CRVXTEJTLQIKDI-XINAWCOVSA-N
• SMILES： O1[C@@H](CO)CN2C(C[C@H]12)=O

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Clavams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Clavams